Cas no 68378-96-1 (Sodium Nitrite-15N)

• Product Name: Sodium Nitrite-15N
• CAS No: 68378-96-1
• MF: NNaO₂
• MW: 69.9886798858643
• MDL: MFCD00084241
• CID: 502713
• PubChem ID: 24872602
• Update Time: 2025-05-21

Sodium Nitrite-15N Chemical and Physical Properties

Names and Identifiers

• Nitrous-15Nacid, sodium salt (9CI)
• Sodium Nitrite-15N
• (15)N-sodium nitrite
• [(15)N]-sodium nitrite
• [15N]-sodium nitrite
• 15N-sodium nitrite
• 490814_ALDRICH
• AG-G-62480
• CRA-02478
• CTK8G3157
• PCI-24781
• sodium nitrite, (15)N labelled
• Sodium15N-nitrite
• Nitrous-15N acid, sodium salt
• R6EN23242B
• Sodium 15N-nitrite
• DTXSID80635379
• MFCD00084241
• Sodium nitrite N-15
• Sodium (~15~N)nitrite
• Sodium nitrite-15N, 98 atom % 15N, 95% (CP)
• Non-radioactive heavy 15N-labeled sodium nitrite
• UNII-R6EN23242B
• AKOS030254803
• 68378-96-1
• Nitrous-15N acid, sodium salt (9CI); Sodium 15N-nitrite; Sodium nitrite-15N

• MDL： MFCD00084241
• Inchi： 1S/HNO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1/i1+1;
• InChI Key： LPXPTNMVRIOKMN-YTBWXGASSA-M
• SMILES： [Na+].[O-][15N]=O

Computed Properties

• Exact Mass: 69.97970742g/mol
• Monoisotopic Mass: 69.97970742g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Melting Point: 271 °C(lit.)
• Sensitiveness: Easily absorb moisture

Sodium Nitrite-15N Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H301,H400
• Warning Statement： P220,P273,P301+P310
• Hazardous Material transportation number：UN 1500 5.1/PG 3
• WGK Germany：2
• Hazard Category Code： R8;R25;R50
• Safety Instruction： S45;S61
• Hazardous Material Identification：
• Risk Phrases：R8

Related Categories

• Other Chemical Reagents
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on Sodium Nitrite-15N

Comprehensive Guide to Sodium Nitrite-15N (CAS No. 68378-96-1): Properties, Applications, and Market Insights

Sodium Nitrite-15N (CAS No. 68378-96-1) is a nitrogen-15 labeled isotopologue of sodium nitrite, widely used in scientific research, pharmaceuticals, and environmental studies. This stable isotope-labeled compound plays a crucial role in advanced analytical techniques, including NMR spectroscopy and mass spectrometry, due to its unique isotopic signature. Researchers and industries value Sodium Nitrite-15N for its ability to provide accurate and reliable data in trace analysis and metabolic studies.

The chemical formula of Sodium Nitrite-15N is Na¹⁵NO₂, where the nitrogen atom is replaced by its stable isotope, nitrogen-15. This modification enhances the compound's utility in isotopic labeling experiments, making it indispensable in fields like biochemistry, medical research, and environmental science. The demand for Sodium Nitrite-15N has surged in recent years, driven by advancements in precision medicine and the growing need for sustainable agricultural practices.

One of the most significant applications of Sodium Nitrite-15N is in the study of nitrogen cycles and soil fertility. Researchers use this compound to track nitrogen movement in ecosystems, helping to optimize fertilizer use and reduce environmental pollution. Additionally, Sodium Nitrite-15N is employed in pharmaceutical research to investigate drug metabolism and pharmacokinetics, ensuring safer and more effective medications.

The production of Sodium Nitrite-15N involves sophisticated isotopic enrichment processes to achieve high purity levels. Manufacturers adhere to strict quality control measures to ensure the compound meets the rigorous standards required for scientific and industrial applications. As a result, Sodium Nitrite-15N is available in various grades, including research-grade and analytical-grade, catering to diverse needs.

In recent years, the market for Sodium Nitrite-15N has expanded due to increased interest in stable isotope labeling and green chemistry. Companies are investing in innovative production techniques to meet the rising demand while minimizing environmental impact. Furthermore, collaborations between academic institutions and industry players are driving the development of new applications for Sodium Nitrite-15N, particularly in biotechnology and renewable energy.

For researchers and professionals seeking high-quality Sodium Nitrite-15N, it is essential to source the compound from reputable suppliers. Factors to consider include purity levels, isotopic enrichment, and certification. Proper storage and handling are also critical to maintain the compound's stability and efficacy over time.

Looking ahead, the future of Sodium Nitrite-15N appears promising, with ongoing advancements in analytical technologies and sustainable practices. As the scientific community continues to explore its potential, Sodium Nitrite-15N will undoubtedly remain a vital tool in addressing global challenges related to health, agriculture, and the environment.